N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-methylbenzenesulfonamide

• IUPAC Name: N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C19H19FN2O2S2/c1-13-5-3-8-17(11-13)26(23,24)21-10-9-18-14(2)22-19(25-18)15-6-4-7-16(20)12-15/h3-8,11-12,21H,9-10H2,1-2H3
• InChI Key: NYGNHYRKLJMSCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NCCC2=C(N=C(S2)C3=CC(=CC=C3)F)C
• Molecular Formula: C19H19FN2O2S2
• Molecular Weight: 390.5 g/mol
• CAS No.: 946375-15-1

Description

This compound is a sulfonamide derivative, which is a common functional group in many pharmaceutical drugs. The presence of a thiazole ring (a ring containing nitrogen and sulfur) and a fluorophenyl group (a phenyl ring with a fluorine atom) could suggest potential pharmaceutical or biological activity, as these groups are often seen in various drugs.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the sulfonamide group, the thiazole ring, and the fluorophenyl group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many sulfonamide derivatives are used as antibiotics, where they inhibit the synthesis of folic acid in bacteria.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. These properties are typically determined through laboratory testing.

Future Directions

The future research directions for this compound would likely depend on its observed biological activity. If it shows promise in preclinical studies, it could be further developed and optimized for potential use as a pharmaceutical drug.